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Compound of Interest

Compound Name: Nickel formate

Cat. No.: B3367021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nickel formate as a

precursor for creating conductive nickel and nickel oxide layers in printed electronics. The

protocols outlined below are based on established research and are intended to serve as a

guide for developing and optimizing processes for various applications, including flexible

electronics, sensors, and photovoltaic devices.

Introduction to Nickel Formate in Printed
Electronics
Nickel formate (Ni(HCOO)₂) is a metal-organic compound that serves as a precursor in the

formulation of Metal-Organic Decomposition (MOD) inks. These inks offer a particle-free

solution for depositing nickel and nickel oxide films, which can be advantageous over

nanoparticle-based inks by avoiding issues like nozzle clogging in inkjet printers and offering

potentially smoother final film morphologies. Upon thermal decomposition, nickel formate
breaks down into metallic nickel or nickel oxide, depending on the sintering atmosphere. The

addition of ligands, such as amines, can significantly lower the decomposition temperature,

making it compatible with flexible, low-temperature substrates like polyimide.
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The formulation of a stable and printable nickel formate-based ink is crucial for achieving

desired film properties. The following tables summarize different ink compositions and their

reported properties.

Table 1: Nickel Formate-Based Ink Compositions for Conductive Nickel Films

Precursor
System

Solvents
Additives/Li
gands

Reported
Resistivity

Sintering
Temperatur
e (°C)

Citation

Nickel

Formate

Ethanol,

Ethylene

Glycol

Ethanolamine

, Formic Acid
102.4 µΩ·cm 250 [1]

Nickel-Amine

Complex
Not specified

Triethylenetet

ramine

(TETA)

460 µΩ·cm 230 [2]

Table 2: Nickel Nanoparticle-Based Paste for Screen Printing (for comparison)

Filler Material Binder/Vehicle
Reported
Resistivity

Sintering
Temperature
(°C)

Citation

Bimodal Nickel

Nanoparticles
Not specified 122 µΩ∙cm 600 [3]

Experimental Protocols
Protocol 1: Formulation of a Low-Temperature Nickel
Formate MOD Ink
This protocol describes the formulation of a nickel formate-based ink that can be sintered at

relatively low temperatures, making it suitable for flexible substrates.

Materials:
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Nickel(II) formate dihydrate

Ethanolamine

Formic acid

Ethanol

Ethylene glycol

Equipment:

Magnetic stirrer and stir bar

Beakers and graduated cylinders

Syringe filters (0.45 µm)

Procedure:

Prepare a mixed solvent of ethanol and ethylene glycol. The exact ratio can be optimized for

desired viscosity and drying characteristics.

Dissolve nickel(II) formate dihydrate in the mixed solvent to achieve the desired nickel

concentration.

Add ethanolamine as a complexing agent and stabilizer. A molar ratio of nickel formate to

ethanolamine can be varied to optimize the decomposition temperature and film quality.[1]

Introduce a small amount of formic acid, which can aid in the reduction process during

sintering.[1]

Stir the mixture at room temperature until all components are fully dissolved, resulting in a

clear solution.

Filter the ink through a 0.45 µm syringe filter to remove any particulates before printing.

Protocol 2: Inkjet Printing of Nickel Formate Ink
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This protocol outlines the general procedure for depositing the formulated nickel formate ink

using an inkjet printer.

Equipment:

Inkjet printer with a compatible printhead (e.g., piezoelectric)

Substrate (e.g., polyimide film, glass)

Substrate cleaning materials (e.g., isopropanol, deionized water)

Procedure:

Substrate Preparation: Thoroughly clean the substrate with isopropanol and deionized water,

followed by drying with nitrogen or in an oven. A plasma treatment can be used to improve

surface wettability.

Ink Loading: Fill a clean ink cartridge with the formulated nickel formate ink.

Printing Parameters:

Set the printhead nozzle temperature (if applicable) to optimize ink viscosity.

Adjust the substrate temperature to control ink drying and spreading.

Define the desired pattern and printing resolution in the printer software.

Optimize printing parameters such as drop spacing and print speed to achieve uniform

lines and films.

Printing: Print the desired pattern onto the prepared substrate. Multiple printing passes may

be required to achieve the desired film thickness.

Protocol 3: Thermal Sintering of Printed Nickel Formate
Films
This protocol describes the crucial post-printing step of converting the dried ink into a

conductive nickel film.
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Equipment:

Tube furnace or convection oven with controlled atmosphere capabilities

Gas supply (e.g., forming gas (N₂/H₂), nitrogen, or air)

Procedure:

Drying: After printing, dry the sample at a low temperature (e.g., 80-100 °C) to remove

residual solvents.

Sintering Profile:

Place the dried sample in the furnace.

Purge the furnace with the desired atmosphere. For conductive nickel films, a reducing

atmosphere like forming gas (e.g., 5% H₂ in N₂) is typically used to prevent oxidation.[4]

For nickel oxide films, sintering is performed in air.[5]

Ramp up the temperature to the target sintering temperature (e.g., 250 °C for the low-

temperature formulation).[1]

Hold at the sintering temperature for a specific duration (e.g., 30-60 minutes) to allow for

complete decomposition of the nickel formate and formation of the metallic film.

Cool down the furnace to room temperature under the same controlled atmosphere.

Visualizations
Experimental Workflow for Conductive Nickel Film
Fabrication
The following diagram illustrates the overall workflow from ink formulation to the final sintered

conductive film.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Nickel Formate in
Printed Electronics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3367021#use-of-nickel-formate-in-printed-
electronics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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